Cas no 41055-61-2 (6-(1H-indol-3-yl)hexan-1-amine)

• Product Name: 6-(1H-indol-3-yl)hexan-1-amine
• CAS No: 41055-61-2
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 3227957
• PubChem ID: 3275741
• Update Time: 2025-09-28

6-(1H-indol-3-yl)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-HEXANAMINE
• 6-(1H-indol-3-yl)hexan-1-amine
• CCG-22675
• 41055-61-2
• 6-(1H-indol-3-yl)hexylamine
• GSOQFCIVGOXYMC-UHFFFAOYSA-N
• EN300-1856844
• SCHEMBL2378528

• Inchi： 1S/C14H20N2/c15-10-6-2-1-3-7-12-11-16-14-9-5-4-8-13(12)14/h4-5,8-9,11,16H,1-3,6-7,10,15H2
• InChI Key： GSOQFCIVGOXYMC-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCCCCCN

Computed Properties

• Exact Mass: 216.162648646Da
• Monoisotopic Mass: 216.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles